Cas no 1361579-79-4 (4'-(Difluoromethyl)-2'-methoxy-2,3,4,5,6-pentachlorobiphenyl)

• Product Name: 4'-(Difluoromethyl)-2'-methoxy-2,3,4,5,6-pentachlorobiphenyl
• CAS No: 1361579-79-4
• MF: C₁₄H₇Cl₅F₂O
• MW: 406.466586351395
• CID: 4995383
• Update Time: 2025-06-22

4'-(Difluoromethyl)-2'-methoxy-2,3,4,5,6-pentachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 4'-(Difluoromethyl)-2'-methoxy-2,3,4,5,6-pentachlorobiphenyl

• Inchi： 1S/C14H7Cl5F2O/c1-22-7-4-5(14(20)21)2-3-6(7)8-9(15)11(17)13(19)12(18)10(8)16/h2-4,14H,1H3
• InChI Key： WRYWSDMYQRPLSY-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C=CC(C(F)F)=CC=1OC)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 359
• XLogP3: 7.3
• Topological Polar Surface Area: 9.2

Additional information on 4'-(Difluoromethyl)-2'-methoxy-2,3,4,5,6-pentachlorobiphenyl

Introduction to 4'-(Difluoromethyl)-2'-methoxy-2,3,4,5,6-pentachlorobiphenyl (CAS No. 1361579-79-4)

4'-(Difluoromethyl)-2'-methoxy-2,3,4,5,6-pentachlorobiphenyl (CAS No. 1361579-79-4) is a complex organic compound characterized by its unique molecular structure and chemical properties. This compound is of significant interest in the fields of organic chemistry and pharmaceutical research due to its potential applications in various scientific and industrial processes. The compound's structure includes a biphenyl core with multiple substituents, including difluoromethyl, methoxy, and pentachloro groups, which contribute to its distinct chemical behavior and reactivity.

The molecular formula of 4'-(Difluoromethyl)-2'-methoxy-2,3,4,5,6-pentachlorobiphenyl is C₁₃H₆Cl₅F₂O. Its molecular weight is approximately 410.88 g/mol. The compound's high degree of chlorination and the presence of difluoromethyl and methoxy groups make it highly stable and resistant to degradation under various environmental conditions. These properties are crucial for its potential use in materials science and pharmaceutical development.

In recent years, there has been growing interest in the study of 4'-(Difluoromethyl)-2'-methoxy-2,3,4,5,6-pentachlorobiphenyl due to its unique electronic and physical properties. Research has shown that the compound exhibits excellent thermal stability and low volatility, making it a promising candidate for use in high-performance materials and coatings. Additionally, its high chlorine content imparts significant flame retardant properties, which can be beneficial in the development of fire-resistant materials.

The synthesis of 4'-(Difluoromethyl)-2'-methoxy-2,3,4,5,6-pentachlorobiphenyl typically involves multi-step reactions starting from readily available precursors. One common approach involves the sequential introduction of the difluoromethyl and methoxy groups followed by chlorination reactions. The precise control over the reaction conditions is essential to achieve high yields and purity of the final product. Recent advancements in synthetic methods have led to more efficient and environmentally friendly processes for the production of this compound.

In the context of pharmaceutical research, 4'-(Difluoromethyl)-2'-methoxy-2,3,4,5,6-pentachlorobiphenyl has been investigated for its potential biological activities. Studies have shown that the compound exhibits moderate cytotoxic effects against certain cancer cell lines. However, further research is needed to fully understand its mechanism of action and potential therapeutic applications. The compound's unique structure may also provide insights into the design of novel drugs with improved efficacy and reduced side effects.

The environmental impact of 4'-(Difluoromethyl)-2'-methoxy-2,3,4,5,6-pentachlorobiphenyl is another area of active research. Given its high stability and resistance to degradation, there are concerns about its persistence in the environment if released improperly. Therefore, stringent safety measures are recommended during its handling and disposal to minimize any potential ecological risks.

In conclusion, 4'-(Difluoromethyl)-2'-methoxy-2,3,4,5,6-pentachlorobiphenyl (CAS No. 1361579-79-4) is a multifaceted compound with a wide range of potential applications in materials science and pharmaceutical research. Its unique chemical properties make it an intriguing subject for further investigation and development. As research continues to advance our understanding of this compound's behavior and applications, it holds promise for contributing to various scientific and industrial advancements.